![molecular formula C9H13NO3S B3157957 2-[(4-Methoxyphenyl)sulfonyl]ethanamine CAS No. 854248-46-7](/img/structure/B3157957.png)
2-[(4-Methoxyphenyl)sulfonyl]ethanamine
Overview
Description
Molecular Structure Analysis
The molecular formula of “2-[(4-Methoxyphenyl)sulfonyl]ethanamine” is C9H13NO3S . The average mass is 215.269 Da and the monoisotopic mass is 215.061615 Da .Physical And Chemical Properties Analysis
The physical form of “this compound” is a powder . The storage temperature is room temperature .Scientific Research Applications
Pharmaceutical Applications and Impurity Analysis
Sulfonamides and their derivatives, including compounds containing sulfonyl groups, are significant due to their broad biological activities, such as antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties. Research highlights the importance of sulfonyl and sulfonamide groups in medicinal chemistry for the planning and development of new drugs, emphasizing their potential in antitumor applications. Novel synthesis methods for omeprazole, a proton pump inhibitor with a similar sulfonyl function, and its pharmaceutical impurities, demonstrate the critical role of sulfonyl groups in developing and analyzing pharmaceuticals (Saini et al., 2019; Azevedo-Barbosa et al., 2020).
Environmental Safety and Surfactant Analysis
Studies on the environmental safety of surfactants, including those with sulfonyl-related structures, have compiled extensive data on their fate, toxicity, and biodegradation. These insights are crucial for assessing the ecological impact of widely used chemicals in personal care and cleaning products, demonstrating a comprehensive approach to environmental risk assessments (Cowan-Ellsberry et al., 2014).
Analytical Methods for Sulfonamides
The development and refinement of analytical methods for sulfonamides, compounds related to 2-[(4-Methoxyphenyl)sulfonyl]ethanamine, have been a focus of research. These methods are essential for quality control in pharmaceuticals, environmental monitoring, and food safety. Advances in techniques such as capillary electrophoresis demonstrate the ongoing need for precise, sensitive analysis of sulfonamide compounds and their derivatives in various samples (Hoff & Kist, 2009).
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfonylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3S/c1-13-8-2-4-9(5-3-8)14(11,12)7-6-10/h2-5H,6-7,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFEHAAZKPDZYLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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